N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide

• Molecular Formula: C19H18Cl2N4OS
• Molecular Weight: 421.3 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-sulfanylidene-1,2,4-triazol-1-yl]acetamide
• InChI: InChI=1S/C19H18Cl2N4OS/c1-3-24-18(13-6-4-12(2)5-7-13)23-25(19(24)27)11-17(26)22-16-10-14(20)8-9-15(16)21/h4-10H,3,11H2,1-2H3,(H,22,26)
• InChI Key: AXWBMHFDFUHIHJ-UHFFFAOYSA-N
• SMILES: CCN1C(=NN(C1=S)CC(=O)NC2=C(C=CC(=C2)Cl)Cl)C3=CC=C(C=C3)C

Description

N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide, also known as DCTA, is a chemical compound that has been used in scientific research for its potential therapeutic applications. DCTA belongs to the class of 1,2,4-triazole derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In infectious diseases, this compound has been shown to inhibit the activity of bacterial and fungal enzymes, such as DNA gyrase and ergosterol biosynthesis enzymes. In neurological disorders, this compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer cells, this compound has been shown to induce apoptosis, inhibit angiogenesis, and modulate the expression of various genes and proteins. In infectious diseases, this compound has been shown to disrupt the cell membrane and inhibit the growth of pathogens. In neurological disorders, this compound has been shown to improve cognitive function and protect neurons from damage.

Advantages and Limitations for Lab Experiments

N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has several advantages for lab experiments, including its high potency, broad-spectrum activity, and low toxicity. However, this compound also has some limitations, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the research and development of N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of novel formulations and delivery methods to improve the solubility and bioavailability of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields of medicine.

Synthesis Methods

The synthesis of N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide involves a multi-step process that starts with the reaction of 2,5-dichloroaniline with ethyl acetoacetate in the presence of sodium ethoxide. The resulting intermediate is then reacted with thiosemicarbazide, followed by cyclization with acetic anhydride. The final step involves the reaction of the resulting product with 4-methylphenylhydrazine and acetic anhydride.

Scientific Research Applications

N-(2,5-dichlorophenyl)-2-[4-ethyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer research, infectious diseases, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. In infectious diseases, this compound has been shown to possess antimicrobial activity against a wide range of pathogens, including bacteria and fungi. In neurological disorders, this compound has been studied for its potential neuroprotective effects and as a treatment for Alzheimer's disease.